Cas no 1330-62-7 (2-Benzyl-3-methylphenol)

• Product Name: 2-Benzyl-3-methylphenol
• CAS No: 1330-62-7
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 168645
• PubChem ID: 3839682
• Update Time: 2025-04-19

2-Benzyl-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-3-methylphenol
• benzylcresol
• Phenol,methyl(phenylmethyl)-
• 2-benzyl-4-methylphenol
• 2-benzyl-6-methylphenol
• 1330-62-7
• NS00124428
• 2-benzyl-6-methyl-phenol
• EINECS 215-543-0
• SCHEMBL3725692
• Phenol, methyl(phenylmethyl)-
• DTXSID30927897

• Inchi： 1S/C14H14O/c1-11-6-5-9-13(14(11)15)10-12-7-3-2-4-8-12/h2-9,15H,10H2,1H3
• InChI Key： POAKQNVLXHHUDM-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC=CC=1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 198.10452
• Monoisotopic Mass: 198.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes